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Introduction

Chlorantraniliprole is a broad-spectrum insecticide belonging to the anthranilic diamide class.
[1][2] Its specific mode of action targets the insect's muscular system, offering effective control
against a variety of pests, particularly lepidopteran species.[3][4] The primary target of
chlorantraniliprole is the ryanodine receptor (RyR), a protein crucial for regulating calcium ion
channels in muscle cells.[3] By binding to and activating these receptors, chlorantraniliprole
causes an uncontrolled release of calcium from the sarcoplasmic reticulum, leading to muscle
contraction, paralysis, and ultimately, insect death.

The repeated and widespread use of chlorantraniliprole has inevitably led to the development
of resistance in several key pest populations. Continuous monitoring of resistance levels within
these populations is paramount for effective pest management strategies and the preservation
of this valuable insecticide's efficacy. This document provides detailed application notes and
standardized protocols for conducting a chlorantraniliprole resistance monitoring bioassay,
primarily focusing on the widely accepted leaf-dip method. Adherence to a standardized
protocol is crucial for generating reproducible and comparable data across different
laboratories and studies.

Signaling Pathway of Chlorantraniliprole
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Chlorantraniliprole's insecticidal activity is a result of its specific interaction with the insect
ryanodine receptor. The following diagram illustrates the signaling pathway disrupted by this
insecticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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